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Compound of Interest

Compound Name: AS1892802

Cat. No.: B591422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability and storage of

AS1892802, a potent and selective Rho-associated protein kinase (ROCK) inhibitor.

Adherence to these guidelines is crucial for ensuring the compound's integrity and obtaining

reliable experimental results.

Chemical and Physical Properties
AS1892802, with the chemical formula C₂₀H₁₉N₃O₂, is a solid substance. While specific details

on properties like melting point and water solubility are not readily available, its stability is

contingent upon proper handling and storage.[1]

Stability and Storage Conditions
Proper storage is essential to maintain the chemical stability of AS1892802. The compound is

stable under recommended storage conditions.[1]

Table 1: Recommended Storage Conditions for AS1892802
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Form Storage Temperature Special Precautions

Powder -20°C

Keep container tightly sealed

in a cool, well-ventilated area.

Protect from direct sunlight and

sources of ignition.[1]

In Solvent -80°C

Use appropriate inert solvents.

Ensure the container is tightly

sealed to prevent evaporation

and contamination.[1]

Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[1]

Experimental Protocols for Stability Assessment
The following protocols are designed to assess the stability of AS1892802 in various

experimental settings. These are based on general guidelines for small molecule stability

testing and should be adapted to specific laboratory conditions.[2][3][4]

Protocol for Assessing Solution Stability at Different pH
This protocol determines the stability of AS1892802 in aqueous solutions at various pH levels,

which is crucial for developing aqueous formulations and conducting in vitro assays.[5][6]

Materials:

AS1892802 powder

Phosphate buffer solutions (e.g., pH 4, 7, and 9)[7]

High-performance liquid chromatography (HPLC) system with a suitable column

Incubator or water bath

Calibrated pH meter

Appropriate organic solvent for stock solution (e.g., DMSO)
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Procedure:

Prepare a Stock Solution: Accurately weigh AS1892802 powder and dissolve it in a minimal

amount of an appropriate organic solvent to prepare a concentrated stock solution.

Prepare Test Solutions: Dilute the stock solution with the respective pH buffer solutions to a

final concentration suitable for HPLC analysis (e.g., 10 µg/mL).

Initial Analysis (T=0): Immediately analyze an aliquot of each test solution by HPLC to

determine the initial concentration and purity of AS1892802. This serves as the baseline.

Incubation: Store the remaining test solutions at a controlled temperature (e.g., 25°C or

37°C) and protect from light.

Time-Point Analysis: At predetermined time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours),

withdraw an aliquot from each test solution and analyze by HPLC.

Data Analysis: Calculate the percentage of AS1892802 remaining at each time point relative

to the initial concentration. Note the appearance of any new peaks, which may indicate

degradation products.

Protocol for Forced Degradation Studies (Stress
Testing)
Forced degradation studies help to identify potential degradation products and pathways, which

is essential for developing stability-indicating analytical methods.[4][7]

3.2.1 Hydrolytic Degradation:

Prepare solutions of AS1892802 in acidic (0.1 N HCl), neutral (water), and basic (0.1 N

NaOH) conditions.

Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24

hours).[7]

Neutralize the acidic and basic solutions before analysis.
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Analyze all samples by HPLC to assess the extent of degradation.

3.2.2 Oxidative Degradation:

Prepare a solution of AS1892802 in a suitable solvent.

Add a small volume of a dilute hydrogen peroxide solution (e.g., 3%).

Incubate the solution at room temperature for a defined period (e.g., 24 hours).

Analyze the sample by HPLC to determine the extent of degradation.

3.2.3 Photostability Testing:

Expose a solid sample and a solution of AS1892802 to a controlled light source (e.g., a

photostability chamber with a combination of cool white fluorescent and near-ultraviolet

lamps).

Simultaneously, keep control samples in the dark at the same temperature.

After a defined exposure period, analyze both the light-exposed and dark control samples by

HPLC.

3.2.4 Thermal Degradation:

Place a solid sample of AS1892802 in a controlled temperature oven (e.g., 60°C, 80°C).[7]

After a defined period (e.g., 1, 3, and 7 days), remove the sample, allow it to cool to room

temperature, and prepare a solution for HPLC analysis.

Analyze the sample to quantify any degradation.

Signaling Pathway and Experimental Workflow
Diagrams
AS1892802 Mechanism of Action: ROCK Signaling
Pathway
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AS1892802 is a potent and selective inhibitor of Rho-associated protein kinase (ROCK).[8][9]

[10][11] ROCK is a key downstream effector of the small GTPase RhoA and plays a crucial role

in regulating the actin cytoskeleton. The pathway is involved in various cellular processes,

including cell adhesion, migration, proliferation, and apoptosis.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://dcchemicals.com/msds/MSDS_DC49565.html
https://www.stabilitystudies.in/how-to-conduct-stability-studies-for-small-molecule-drugs/
https://www.stabilitystudies.in/how-to-conduct-stability-studies-for-small-molecule-drugs/
https://japsonline.com/admin/php/uploads/409_pdf.pdf
https://www.acdlabs.com/wp-content/uploads/download/whitepaper/whitepaper-stress-testing.pdf
https://dmpkservice.wuxiapptec.com/solution-stability-study.html
https://pubmed.ncbi.nlm.nih.gov/15554221/
https://pubmed.ncbi.nlm.nih.gov/15554221/
https://www.pharmaspecialists.com/2022/04/stability-study-of-pharmaceutical-products.html?m=1
https://www.myskinrecipes.com/shop/en/kinase-inhibitors/55414--as-1892802.html
https://pubmed.ncbi.nlm.nih.gov/20710117/
https://pubmed.ncbi.nlm.nih.gov/20710117/
https://pubmed.ncbi.nlm.nih.gov/21325780/
https://pubmed.ncbi.nlm.nih.gov/21325780/
https://pubmed.ncbi.nlm.nih.gov/20534789/
https://pubmed.ncbi.nlm.nih.gov/20534789/
https://www.benchchem.com/product/b591422#as1892802-stability-and-storage-conditions
https://www.benchchem.com/product/b591422#as1892802-stability-and-storage-conditions
https://www.benchchem.com/product/b591422#as1892802-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b591422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

